Cas no 207226-28-6 (Pyrimidine-4,6-diamine;sulfuric acid;hydrate)

• Product Name: Pyrimidine-4,6-diamine;sulfuric acid;hydrate
• CAS No: 207226-28-6
• MF: C₈H₁₆N₈O₅S
• MW: 336.328238487244
• CID: 910353
• Update Time: 2023-08-02

Pyrimidine-4,6-diamine;sulfuric acid;hydrate Chemical and Physical Properties

Names and Identifiers

• 4,6-DIAMINOPYRIMIDINE HEMISULFATE MONOHY DRATE, 95
• 4,6-Diaminopyrimidine monohydrate hemisulfate salt
• 4,6-Diaminopyrimidine hemisulfate salt monohydrate
• Cellstain- Calcein-AM
• pyrimidine-4,6-diamine,sulfuric acid,hydrate
• Sulfuric acid--pyrimidine-4,6-diamine--water (1/2/1)
• Pyrimidine-4,6-diamine;sulfuric acid;hydrate

• Inchi： 1S/2C4H6N4.H2O4S.H2O/c2*5-3-1-4(6)8-2-7-3;1-5(2,3)4;/h2*1-2H,(H4,5,6,7,8);(H2,1,2,3,4);1H2
• InChI Key： ZMRLIHKEUKNTRB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O.N1C=NC(=CC=1N)N.N1C=NC(=CC=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 240

Experimental Properties

• Melting Point: 243-244 °C (dec.)(lit.)

Pyrimidine-4,6-diamine;sulfuric acid;hydrate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25